Cas no 1379311-96-2 (1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene)

1-Fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene is a fluorinated aromatic compound featuring a 2-methylpropoxy (isobutoxy) substituent at the meta position relative to a methylsulfanyl (thioether) group. The fluorine atom enhances its reactivity in electrophilic substitution and cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The isobutoxy group contributes to improved solubility in organic solvents, while the thioether functionality offers potential for further derivatization. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural versatility. Careful handling is recommended due to its sensitivity to strong oxidizing agents.

1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene structure

1379311-96-2 structure

Product Name:1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene

CAS No:1379311-96-2

MF:C₁₁H₁₅FOS

MW:214.299605607986

MDL:MFCD18427030

CID:5150236

Update Time:2026-03-03

1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene
- MDL： MFCD18427030
- Inchi： 1S/C11H15FOS/c1-8(2)7-13-10-4-9(12)5-11(6-10)14-3/h4-6,8H,7H2,1-3H3
- InChI Key： YHGCHIQHYLBFLR-UHFFFAOYSA-N
- SMILES： C1(F)=CC(SC)=CC(OCC(C)C)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4

1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB435315-1 g	3-iso-Butoxy-5-fluorophenyl methyl sulfide; .	1379311-96-2		1g	€1,521.40	2022-06-10
abcr	AB435315-1g	3-iso-Butoxy-5-fluorophenyl methyl sulfide; .	1379311-96-2		1g	€1621.80	2024-04-19

1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587

Related Categories

Additional information on 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene

Comprehensive Overview of 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene (CAS No. 1379311-96-2)

1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene (CAS No. 1379311-96-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique fluoro and methylsulfanyl functional groups, offers a versatile platform for chemical modifications and applications. Its molecular structure, which includes a 2-methylpropoxy substituent, enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated aromatic compounds like 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene has surged due to their role in drug discovery and development. Researchers are particularly interested in how the fluoro group can improve the bioavailability and metabolic stability of potential drug candidates. This compound's methylsulfanyl moiety also contributes to its ability to act as a precursor in the synthesis of more complex molecules, such as those used in crop protection agents and specialty chemicals.

The synthesis of 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene typically involves multi-step organic reactions, including electrophilic aromatic substitution and nucleophilic displacement. These methods are optimized to achieve high yields and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's structure and ensure its quality.

One of the most discussed topics in the context of fluorinated compounds is their environmental impact. While 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene is not classified as a hazardous substance, its degradation products and long-term effects are subjects of ongoing research. This aligns with the growing consumer and regulatory focus on green chemistry and sustainable manufacturing practices. Companies are increasingly adopting eco-friendly synthesis routes to minimize waste and reduce the use of toxic reagents.

From a commercial perspective, 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene is available through specialized chemical suppliers who cater to the needs of research institutions and industrial laboratories. Its pricing and availability can vary depending on the scale of purchase and the level of purity required. For those seeking alternatives or derivatives, compounds with similar aryl-ether or thioether functionalities may also be of interest.

In the realm of material science, this compound's potential extends to the development of advanced polymers and liquid crystals. Its ability to form stable intermediates makes it a candidate for creating high-performance materials with tailored properties. Researchers are exploring its use in optoelectronic devices and conductive films, where precise molecular design is crucial.

As the scientific community continues to explore the applications of 1-fluoro-3-(2-methylpropoxy)-5-methylsulfanylbenzene, its role in innovative technologies is expected to expand. Whether in pharmaceutical research, agrochemical formulations, or cutting-edge materials, this compound exemplifies the intersection of chemistry and innovation. Its study not only advances our understanding of organic synthesis but also contributes to the development of solutions for global challenges in health and sustainability.